Cas no 1373247-80-3 (1-Allyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 1-Allyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1373247-80-3
• MF: C₁₀H₁₃IN₂O₂
• MW: 320.126894712448
• CID: 5159840
• Update Time: 2023-03-03

1-Allyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C10H13IN2O2/c1-4-6-13-7(3)8(11)9(12-13)10(14)15-5-2/h4H,1,5-6H2,2-3H3
• InChI Key： OOHSCIJXVSYBJP-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(C)=C(I)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 320.002
• Monoisotopic Mass: 320.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2